Cas no 2308464-43-7 (4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid)

• Product Name: 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• CAS No: 2308464-43-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5912605
• PubChem ID: 165957576
• Update Time: 2025-10-24

4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid
• 2308464-43-7
• 4-ethyl-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-2-carboxylic acid
• EN300-1576401

• Inchi： 1S/C27H32N2O5/c1-3-18-12-13-29(24(15-18)26(31)32)25(30)14-17(2)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)/t17-,18?,24?/m0/s1
• InChI Key： UTJULOJPERJBMY-JPEQQQOWSA-N
• SMILES： OC(C1CC(CC)CCN1C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid

4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS 2308464-43-7): A Comprehensive Technical Overview

In the rapidly evolving field of pharmaceutical chemistry, 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS 2308464-43-7) has emerged as a compound of significant interest for researchers and industry professionals. This Fmoc-protected amino acid derivative represents a crucial building block in modern peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies that are revolutionizing drug discovery.

The molecular structure of 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid combines several pharmacologically important features: a piperidine-2-carboxylic acid (also known as pipecolic acid) backbone, an ethyl substitution at the 4-position, and the versatile Fmoc protecting group. This unique combination makes it particularly valuable for creating constrained peptide structures with enhanced metabolic stability - a key requirement in contemporary peptide-based drug development.

Recent trends in pharmaceutical research highlight growing interest in peptidomimetics and constrained peptides, areas where 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid finds numerous applications. The compound's ability to introduce both conformational restriction and chiral centers makes it invaluable for developing novel therapeutics targeting GPCRs and protein-protein interactions - two of the most active areas in current drug discovery.

The Fmoc-protected nature of this compound (CAS 2308464-43-7) provides significant advantages in synthetic chemistry workflows. The 9H-fluoren-9-ylmethoxycarbonyl group offers excellent stability during peptide elongation while allowing for mild deprotection conditions (typically using piperidine), making it compatible with automated synthesizers and high-throughput approaches that dominate modern pharmaceutical research.

From a synthetic perspective, 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid serves as a valuable precursor for creating non-natural amino acid analogs. The ethyl group at the 4-position introduces valuable lipophilicity, which can be crucial for optimizing membrane permeability and bioavailability in peptide-based drug candidates - addressing one of the key challenges in this therapeutic modality.

In the context of current research trends, this compound has shown particular promise in the development of macrocyclic peptides and peptide-drug conjugates. The piperidine-2-carboxylic acid moiety provides structural rigidity that can enhance target binding affinity while potentially reducing susceptibility to proteolytic degradation - a common limitation of linear peptides in therapeutic applications.

The pharmaceutical industry's growing focus on targeted therapies and precision medicine has increased demand for specialized building blocks like 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid. Its ability to introduce both structural complexity and specific pharmacophoric features makes it particularly valuable for addressing challenging biological targets that require highly tailored molecular recognition elements.

From a commercial availability standpoint, CAS 2308464-43-7 is typically supplied as a white to off-white crystalline powder with high purity (>95% by HPLC), suitable for demanding pharmaceutical applications. Proper storage conditions (typically at -20°C under inert atmosphere) are recommended to maintain the integrity of both the Fmoc protecting group and the sensitive carboxylic acid functionality.

Recent advances in peptide therapeutics have highlighted the importance of compounds like 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid in addressing previously "undruggable" targets. The compound's structural features make it particularly useful for creating α-helix mimetics and β-turn inducers - two structural motifs that are increasingly important in disrupting protein-protein interactions involved in various disease pathways.

Quality control of 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS 2308464-43-7) typically involves comprehensive analytical characterization including HPLC, mass spectrometry, and chiral purity determination to ensure the integrity of the (3S) stereocenter. These rigorous quality standards are essential given the compound's application in pharmaceutical development where stereochemical purity can significantly impact biological activity.

The growing market for peptide-based drugs and therapeutic peptides has created sustained demand for high-quality building blocks like this compound. Industry analysts project continued growth in this sector, driven by advances in peptide formulation technologies and an expanding understanding of peptide pharmacology - trends that underscore the long-term relevance of specialized amino acid derivatives in medicinal chemistry.

In research applications, 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid has demonstrated particular utility in combinatorial chemistry approaches. The compound's compatibility with standard Fmoc-based SPPS protocols allows for efficient incorporation into diverse peptide libraries, facilitating the rapid exploration of structure-activity relationships in drug discovery programs.

Environmental and handling considerations for this compound are typical for Fmoc-protected amino acid derivatives. While not classified as hazardous under standard regulations, appropriate laboratory practices including proper ventilation and personal protective equipment are recommended when handling the powder form to minimize potential respiratory or dermal exposure.

The future outlook for specialized amino acid derivatives like 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid remains strong, particularly as peptide therapeutics continue to gain market share in areas such as oncology, metabolic diseases, and infectious diseases. The compound's unique structural features position it well to contribute to next-generation peptide-based pharmaceuticals with improved pharmacological profiles.

In conclusion, 4-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-2-carboxylic acid (CAS 2308464-43-7) represents a sophisticated tool in modern medicinal chemistry, offering researchers a versatile building block for developing constrained peptides with enhanced therapeutic potential. Its combination of structural features addresses several key challenges in peptide drug development, making it a valuable asset in the ongoing expansion of peptide-based therapeutics.